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Executive Summary
Long-chain iodoalkanes (

to

and beyond) represent a unique class of alkyl halides where the physicochemical behavior is
governed by a competition between the massive, polarizable iodine terminus and the lipophilic
hydrocarbon tail. Unlike their shorter homologues, these molecules exhibit solid-state
polymorphism, distinct odd-even effects in phase transitions, and surface-active phenomena
critical for lipid-based drug delivery systems and self-assembled monolayers (SAMs).

This guide synthesizes the thermodynamic, volumetric, and structural properties of these

compounds, providing researchers with the mechanistic insights necessary for their application

in high-precision synthetic chemistry and materials science.

Molecular Architecture & Intermolecular Forces
The physical properties of long-chain iodoalkanes are dictated by two primary structural

features: the polarizable C–I bond and the conformation of the alkyl chain.

The Iodine Terminus
The iodine atom is large (Van der Waals radius
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Å) and highly polarizable (polarizability volume

Å

). This leads to strong London dispersion forces, which are significantly greater than those in
fluoro-, chloro-, or bromo-analogues.

Bond Length: The C–I bond is long (

Å), resulting in a lower bond dissociation energy (

kJ/mol), making these compounds reactive electrophiles but also susceptible to photolytic
cleavage.

Dipole Moment: While the electronegativity difference is small, the long bond length creates

a significant dipole moment (

D), facilitating specific solute-solvent interactions.

Chain Conformation
In the solid state, long-chain iodoalkanes predominantly adopt an all-trans (anti-periplanar)

zigzag conformation. This maximizes packing efficiency. The iodine atom, being bulkier than

the methylene group (

), introduces a perturbation at the chain end, affecting the crystal lattice energy.

Phase Transition Thermodynamics
The melting and boiling points of iodoalkanes follow predictable trends based on molecular

weight, but with superimposed fine-structure effects due to crystal packing.

The Odd-Even Effect
A critical phenomenon in the solid-state physics of these compounds is the odd-even effect.[1]

Even-numbered chains (e.g., 1-iodododecane, 1-iodohexadecane) pack more efficiently in

the crystal lattice because the terminal methyl and iodine groups lie on opposite sides of the

chain axis (in the all-trans conformation). This allows for tighter intermolecular interlocking.
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Odd-numbered chains have both termini on the same side, creating a "looser" packing

arrangement that lowers the lattice energy and, consequently, the melting point.

Quantitative Data Summary
The following table summarizes key physical data for representative long-chain iodoalkanes.

Note the progression in melting point (MP) and density.[2][3]

Compoun
d

Carbon
Chain

MW (
g/mol )

MP (°C) BP (°C)
Density (

@ 25°C)

Refractiv
e Index (

)

1-

Iodododec

ane

296.23 -3
159 (15

mmHg)
1.201 1.484

1-

Iodotetrade

cane

324.29 23
175 (2

mmHg)
1.125 1.481

1-

Iodohexad

ecane

352.34 22-24
206 (10

mmHg)
1.120 1.480

1-

Iodooctade

cane

380.39 33-35
195 (2

mmHg)

1.110

(solid)
1.478

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.vedantu.com/chemistry/physical-properties-of-haloalkanes
https://chemistry.stackexchange.com/questions/71417/why-alkanes-containing-even-number-of-carbons-can-be-packed-more-efficiently-tha
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note on Density: Unlike short-chain alkyl iodides (which are significantly denser than water, e.g.,

iodomethane

), the density of long-chain iodoalkanes decreases as the chain length increases.

This is because the "dilution" of the heavy iodine atom by the lighter methylene

units dominates the volumetric property.

Visualization: Phase Transition Logic
The following diagram illustrates the causal relationship between molecular structure and

observed phase transitions.
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Figure 1: Causal pathway linking molecular features to macroscopic thermal properties. Note

that Boiling Point is dominated by mass/dispersion forces, while Melting Point is heavily

influenced by symmetry-driven packing efficiency.

Solubility & Solvation Behaviors
For drug development applications, understanding the solubility profile is critical. Long-chain

iodoalkanes are lipophilic but possess a "soft" polarizable headgroup.

Water Solubility: Negligible (

mg/L). The hydrophobic effect of the long alkyl tail overwhelms the weak dipole interaction of
the C–I bond with water.

Organic Solvents:

High Solubility: Dichloromethane, Chloroform, Diethyl ether, THF, Toluene.

Moderate Solubility: Ethanol, Methanol (solubility decreases rapidly with chain length).

Solvation Mechanism: In non-polar solvents, solvation is driven by entropy (mixing of

chains). In polar aprotic solvents, the iodine atom can act as a weak halogen-bond donor.

Experimental Protocols: Purification &
Characterization
High-purity samples are essential for accurate physical property measurement. Long-chain

iodoalkanes degrade upon exposure to light, releasing free iodine (

), which turns the sample yellow/brown and depresses the melting point.

Purification Protocol (Self-Validating)
Objective: Obtain colorless, chemically pure iodoalkane for physical characterization.

Dissolution: Dissolve the crude iodoalkane in diethyl ether or hexane.

Wash (Chemical Scavenging): Wash the organic phase with 10% aqueous Sodium

Thiosulfate (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


).

Mechanism:[3][4][5]

.

Validation: The organic layer must turn from brown/yellow to colorless.

Wash (Neutralization): Wash with saturated Sodium Bicarbonate (

) to remove traces of HI.

Drying: Dry over anhydrous Magnesium Sulfate (

).

Concentration: Remove solvent under reduced pressure (Rotary Evaporator). Crucial: Keep

bath temperature

to prevent thermal degradation.

Stabilization: Store over a copper wire or copper turnings.

Mechanism:[3][4][5] Copper reacts with any liberated

to form insoluble

, keeping the bulk liquid colorless.

Characterization Workflow

Purified Sample Visual Check
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Figure 2: Quality control workflow ensuring sample integrity before physical property

measurement.

Applications in Research & Development
Lipid-Based Drug Delivery
Long-chain iodoalkanes are primary reagents for alkylating heteroatoms (N, O, S) to attach lipid

tails to hydrophilic drugs or polymers.

Mechanism:

reaction. The iodide is an excellent leaving group, superior to bromide or chloride.

Use Case: Synthesis of phospholipid analogues or lipophilic prodrugs to enhance cell

membrane permeability.

Surface Modification (SAMs)
While thiols are standard for gold surfaces, alkyl iodides are increasingly used for modifying

silicon and germanium surfaces via radical mechanisms.

Process: UV-initiated cleavage of the C–I bond generates an alkyl radical (

) which reacts directly with surface dangling bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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